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Compound of Interest

Compound Name: Acetylsalicylic anhydride

Cat. No.: B024242

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthetic pathway for producing
acetylsalicylic anhydride, a derivative of acetylsalicylic acid (aspirin), starting from salicylic
acid. The synthesis is presented as a two-part process, involving the initial formation of
acetylsalicylic acid, which is then converted to the target anhydride. This document details the
underlying reaction mechanisms, provides step-by-step experimental protocols, and
summarizes key quantitative data for reproducibility.

Overall Synthesis Pathway

The conversion of salicylic acid to acetylsalicylic anhydride is not a direct, single-step
reaction. It first requires the acetylation of salicylic acid to form acetylsalicylic acid (aspirin).
This intermediate is then converted into an activated form, an acyl chloride, which
subsequently reacts with another molecule of acetylsalicylic acid (or its carboxylate salt) to
yield the final anhydride product.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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